Methyl trisporate B Methyl trisporate B
Brand Name: Vulcanchem
CAS No.: 16981-58-1
VCID: VC21071340
InChI: InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+
SMILES: CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol

Methyl trisporate B

CAS No.: 16981-58-1

Cat. No.: VC21071340

Molecular Formula: C19H26O4

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

Methyl trisporate B - 16981-58-1

Specification

CAS No. 16981-58-1
Molecular Formula C19H26O4
Molecular Weight 318.4 g/mol
IUPAC Name methyl 1,3-dimethyl-2-[(1E,3E)-3-methyl-7-oxoocta-1,3-dienyl]-4-oxocyclohex-2-ene-1-carboxylate
Standard InChI InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+
Standard InChI Key IBEKLXNZXQHTGY-GSSAJISUSA-N
Isomeric SMILES CC1=C(C(CCC1=O)(C)C(=O)OC)/C=C/C(=C/CCC(=O)C)/C
SMILES CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C
Canonical SMILES CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C

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